Cas no 36341-25-0 (YL-109)

• Product Name: YL-109
• CAS No: 36341-25-0
• MF: C₁₄H₁₁NO₂S
• MW: 257.307642221451
• MDL: MFCD00030231
• CID: 296231
• PubChem ID: 3155228
• Update Time: 2025-04-19

YL-109 Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(2-benzothiazolyl)-2-methoxy-
• YL-109
• 4-(3H-1,3-benzothiazol-2-ylidene)-2-methoxycyclohexa-2,5-dien-1-one
• 4-(1,3-Benzothiazol-2-yl)-2-methoxyphenol
• 4-Benzothiazol-2-yl-2-methoxy-phenol
• 2-(4-HYDROXY-3-METHOXYPHENYL)BENZOTHIAZOLE
• 4-(BENZO[D]THIAZOL-2-YL)-2-METHOXYPHENOL
• KRVBOHJNAFQFPW-UHFFFAOYSA-N
• 2-(4-hydroxy-3-methoxyphenyl)benzo[d]thiazole
• BAS 06998966
• MLS000067208
• HMS2486E13
• BCP11615
• ARK103470
• STL508923
• s6607
• 3261AH
• YL109;YL 109
• 4-benzothiazol-2-yl-2-methoxyphenol
• AS-63556
• SMR000124705
• YP 109
• BRD-K12889932-001-09-1
• CHEMBL1607932
• AKOS000408427
• Phenol, 4-(2-benzothiazolyl)-2-methoxy-
• AC-36813
• 2-(3-methoxy-4-hydroxyphenyl)benzothiazole
• DTXSID00425537
• PD087136
• J-690288
• SR-01000367893
• 4-(benzo[d]thiazol-2-yl)-2,6-methoxyphenol
• HY-18619
• AKOS026750284
• FT-0700476
• SCHEMBL1347142
• YL109
• YP109
• EX-A693
• SR-01000367893-1
• MFCD00030231
• YL 109
• 36341-25-0
• CS-3503
• trans-N,N?-(Cyclohexane-1,4-diyl)bis(2-(4-chlorophenoxy)acetamide
• GLXC-02950
• DS-000518
• HUP5

• MDL： MFCD00030231
• Inchi： 1S/C14H11NO2S/c1-17-12-8-9(6-7-11(12)16)14-15-10-4-2-3-5-13(10)18-14/h2-8,16H,1H3
• InChI Key： KRVBOHJNAFQFPW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 257.05113
• Monoisotopic Mass: 257.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.6

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.327
• Melting Point: No data available
• Boiling Point: 446.448°C at 760 mmHg
• Flash Point: 223.804°C
• Refractive Index: 1.685
• Solubility: 生物体外In Vitro:DMSO溶解度100 mg/mL(388.64 mM;Need ultrasonic)
• PSA: 42.35
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

YL-109 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols